N-(4-{[4-nitro-7-(1-piperidinyl)-2,1,3-benzoxadiazol-5-yl]amino}phenyl)acetamide

• IUPAC Name: N-[4-[(4-nitro-7-piperidin-1-yl-2,1,3-benzoxadiazol-5-yl)amino]phenyl]acetamide
• InChI: InChI=1S/C19H20N6O4/c1-12(26)20-13-5-7-14(8-6-13)21-15-11-16(24-9-3-2-4-10-24)17-18(23-29-22-17)19(15)25(27)28/h5-8,11,21H,2-4,9-10H2,1H3,(H,20,26)
• InChI Key: NIHZPGVMCFPXOG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC2=C(C3=NON=C3C(=C2)N4CCCCC4)[N+](=O)[O-]
• Molecular Formula: C19H20N6O4
• Molecular Weight: 396.4 g/mol

Description

N-(4-{[4-nitro-7-(1-piperidinyl)-2,1,3-benzoxadiazol-5-yl]amino}phenyl)acetamide, commonly known as NBD-PEA, is a fluorescent probe molecule that is used in scientific research. It is a small molecule that is used to label and detect proteins, lipids, and other biomolecules in living cells and tissues. The molecule has a unique structure that allows it to bind to specific targets, making it a valuable tool for studying cellular processes and functions.

Mechanism of Action

The mechanism of action of NBD-PEA is based on its ability to bind to specific targets in living cells and tissues. The molecule has a unique structure that allows it to interact with biomolecules in a specific way, making it a valuable tool for studying cellular processes and functions. When NBD-PEA binds to a target molecule, it emits a fluorescent signal that can be detected using a fluorescence microscope or other imaging techniques.
Biochemical and Physiological Effects:
NBD-PEA has no known biochemical or physiological effects on living cells and tissues. It is a non-toxic molecule that is widely used in scientific research. However, it is important to note that the use of any fluorescent probe molecule can potentially interfere with cellular processes and functions, and caution should be exercised when interpreting experimental results.

Advantages and Limitations for Lab Experiments

The advantages of using NBD-PEA in lab experiments include its high specificity and sensitivity for labeling and detecting biomolecules in living cells and tissues. The molecule is also relatively easy to use and can be incorporated into a variety of experimental protocols. However, some limitations of NBD-PEA include its relatively short half-life and its potential for interfering with cellular processes and functions.

Future Directions

There are many potential future directions for the use of NBD-PEA in scientific research. One area of interest is the development of new methods for labeling and detecting specific biomolecules in living cells and tissues. Another area of interest is the use of NBD-PEA in combination with other fluorescent probe molecules to study complex cellular processes and functions. Additionally, new applications for NBD-PEA in drug discovery and development are also being explored.

Scientific Research Applications

NBD-PEA is widely used in scientific research as a fluorescent probe molecule. It is used to label and detect proteins, lipids, and other biomolecules in living cells and tissues. The molecule is particularly useful for studying cellular processes and functions, such as protein trafficking, lipid metabolism, and signal transduction. It can also be used to study the structure and function of membrane proteins and other biomolecules.